![molecular formula C18H27ClN2O B6003951 2-[4-(3-chlorobenzyl)-1-cyclopentyl-2-piperazinyl]ethanol](/img/structure/B6003951.png)
2-[4-(3-chlorobenzyl)-1-cyclopentyl-2-piperazinyl]ethanol
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Overview
Description
2-[4-(3-chlorobenzyl)-1-cyclopentyl-2-piperazinyl]ethanol, also known as Trazodone, is a psychoactive drug that is used to treat depression, anxiety, and insomnia. It was first synthesized in the 1960s and was approved for medical use in the United States in 1981. Trazodone belongs to a class of drugs called serotonin receptor antagonists and reuptake inhibitors (SARIs).
Mechanism of Action
2-[4-(3-chlorobenzyl)-1-cyclopentyl-2-piperazinyl]ethanol works by blocking the reuptake of serotonin in the brain, which increases the levels of serotonin in the synapse. It also acts as an antagonist at the 5-HT2A receptor, which is thought to contribute to its sedative effects. This compound has a weak affinity for other receptors such as alpha-adrenergic, histamine H1, and muscarinic receptors.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of serotonin, norepinephrine, and dopamine in the brain. It also has anxiolytic and sedative effects, which may contribute to its effectiveness in treating anxiety and insomnia.
Advantages and Limitations for Lab Experiments
2-[4-(3-chlorobenzyl)-1-cyclopentyl-2-piperazinyl]ethanol has a number of advantages for lab experiments. It is a well-studied drug with a known mechanism of action, which makes it a useful tool for studying the role of serotonin in the brain. It is also relatively safe and has few side effects, which makes it a good choice for use in animal studies.
However, there are also some limitations to using this compound in lab experiments. It has a relatively short half-life, which means that it may need to be administered multiple times during an experiment. It also has a number of off-target effects, which may complicate the interpretation of results.
Future Directions
There are a number of future directions for research on 2-[4-(3-chlorobenzyl)-1-cyclopentyl-2-piperazinyl]ethanol. One area of interest is its potential use in the treatment of other psychiatric disorders such as bipolar disorder and PTSD. Another area of interest is the development of new SARIs that are more selective for the serotonin receptor. Finally, there is also interest in the development of new drugs that target other neurotransmitter systems, such as the glutamate system, for the treatment of depression and anxiety.
Conclusion
In conclusion, this compound is a well-studied psychoactive drug that has been shown to be effective in the treatment of depression, anxiety, and insomnia. It works by blocking the reuptake of serotonin in the brain and acts as an antagonist at the 5-HT2A receptor. This compound has a number of advantages for lab experiments, but also has some limitations. There are a number of future directions for research on this compound, including its potential use in the treatment of other psychiatric disorders and the development of new SARIs and other drugs for the treatment of depression and anxiety.
Synthesis Methods
The synthesis of 2-[4-(3-chlorobenzyl)-1-cyclopentyl-2-piperazinyl]ethanol involves the reaction of 3-chlorobenzyl chloride with cyclopentylmagnesium bromide to form 3-chlorobenzylcyclopentylcarbinol. This intermediate is then reacted with piperazine to form this compound.
Scientific Research Applications
2-[4-(3-chlorobenzyl)-1-cyclopentyl-2-piperazinyl]ethanol has been extensively studied for its use in the treatment of depression, anxiety, and insomnia. It has also been studied for its potential use in the treatment of other psychiatric disorders such as bipolar disorder, schizophrenia, and post-traumatic stress disorder (PTSD). This compound has been shown to be effective in treating depression and anxiety in both adults and children.
Properties
IUPAC Name |
2-[4-[(3-chlorophenyl)methyl]-1-cyclopentylpiperazin-2-yl]ethanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H27ClN2O/c19-16-5-3-4-15(12-16)13-20-9-10-21(17-6-1-2-7-17)18(14-20)8-11-22/h3-5,12,17-18,22H,1-2,6-11,13-14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NEJMFJJXMXCEOU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)N2CCN(CC2CCO)CC3=CC(=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H27ClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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